Cas no 59026-61-8 (1H-Pyrazolo[3,4-b]pyridine-5-carboxylic acid, 1,6-dimethyl-, ethyl ester)

• Product Name: 1H-Pyrazolo[3,4-b]pyridine-5-carboxylic acid, 1,6-dimethyl-, ethyl ester
• CAS No: 59026-61-8
• MF: C₁₁H₁₃N₃O₂
• MW: 219.239822149277
• CID: 340105
• PubChem ID: 12332544
• Update Time: 2025-04-19

1H-Pyrazolo[3,4-b]pyridine-5-carboxylic acid, 1,6-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-b]pyridine-5-carboxylic acid, 1,6-dimethyl-, ethyl ester
• ethyl 1,6-dimethylpyrazolo[3,4-b]pyridine-5-carboxylate
• 59026-61-8
• Ethyl 1,6-dimethyl-1H-pyrazolo[3,4-b]pyridine-5-carboxylate
• F96885
• DTXSID20490742

• Inchi： 1S/C11H13N3O2/c1-4-16-11(15)9-5-8-6-12-14(3)10(8)13-7(9)2/h5-6H,4H2,1-3H3
• InChI Key： JGOSKZAMMSJZPE-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=C(C)N=C2C(C=NN2C)=C1)=O

Computed Properties

• Exact Mass: 219.10089
• Monoisotopic Mass: 219.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57Ų

Experimental Properties

• PSA: 57.01